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Compound of Interest

Compound Name:
(R)-2-Amino-2-(3-

fluorophenyl)acetic acid

CAS No.: 25698-44-6

Cat. No.: B3119946

Get Quote

Executive Summary
Compound: (R)-2-Amino-2-(3-fluorophenyl)acetic acid CAS Number: 25698-44-6 Synonyms:

(R)-3-Fluorophenylglycine; (R)-3-Fluoro-α-phenylglycine

This technical guide outlines the physicochemical properties, strategic synthesis, and critical

role of (R)-2-Amino-2-(3-fluorophenyl)acetic acid in modern drug development. As a non-

proteinogenic amino acid, this compound serves as a high-value chiral building block,

particularly in the design of peptidomimetics and protease inhibitors where the metabolic

stability of the C–F bond and the specific electronic properties of the fluorine substituent are

pivotal.

Part 1: Chemical Identity & Physicochemical Profile
The introduction of a fluorine atom at the meta-position of the phenyl ring modulates the acidity

of the ammonium group and the lipophilicity of the side chain, altering the pharmacokinetic

profile of derived peptides without significantly changing steric bulk compared to the parent

phenylglycine.
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Table 1: Physicochemical Specifications
Property Value / Description Notes

CAS Number 25698-44-6 Specific to the (R)-enantiomer.

Molecular Formula C₈H₈FNO₂

Molecular Weight 169.15 g/mol

Appearance
White to off-white crystalline

powder

Hygroscopic; store under inert

atmosphere.

Chirality (R)-Configuration
Corresponds to D-amino acid

nomenclature.

Melting Point >240 °C (dec.)
Typical for zwitterionic amino

acids.

Solubility
Water (Sparingly), 1M HCl

(Soluble), 1M NaOH (Soluble)

Zwitterionic character limits

solubility in organic solvents.

pKa (Estimated)
-COOH: ~2.0

-NH₃⁺: ~8.8 - 9.0

The electron-withdrawing m-F

reduces pKa slightly vs.

Phenylglycine (pKa ~9.1).

Specific Rotation typically negative (-)

Measured in 1M HCl. Exact

value requires batch-specific

CoA.

Part 2: Strategic Synthesis Protocols
For research and scale-up, the synthesis of (R)-3-fluorophenylglycine requires high

enantiomeric excess (ee > 99%). While classical Strecker synthesis yields a racemate, modern

workflows utilize Chemo-Enzymatic Resolution or Asymmetric Synthesis using chiral

auxiliaries.

Method A: Chemo-Enzymatic Resolution (Scalable)
This route is preferred for kilogram-scale production due to its cost-efficiency and high optical

purity.
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Strecker Reaction: 3-Fluorobenzaldehyde is reacted with NaCN and NH₄Cl to form the

racemic aminonitrile, which is hydrolyzed to racemic 3-fluorophenylglycine amide.

Enzymatic Resolution: An aminopeptidase (e.g., from Pseudomonas putida) or an acylase

(e.g., Penicillin G Acylase) is used to selectively hydrolyze the (S)-amide or (S)-acyl

derivative, leaving the desired (R)-isomer or allowing for its selective precipitation.

Method B: Asymmetric Synthesis via Ni(II) Complex
(High Precision)
For research-grade synthesis of analogs, the Soloshonok-Sörresen method using a chiral Ni(II)

complex is the gold standard for purity.

Mechanism: A chiral Ni(II) complex derived from glycine and a chiral auxiliary (e.g., (S)-BPB)

undergoes nucleophilic substitution or aldol-type reactions. However, for aryl glycines, a

specific approach using nucleophilic addition to imines is often employed.

Protocol Insight: The chiral environment of the Ni(II) complex rigidly controls the

stereochemistry, often yielding de > 98%.

Visualization: Synthesis Workflow
The following diagram illustrates the industrial decision pathway between Chemical Resolution

and Enzymatic Synthesis.
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Target: (R)-3-Fluorophenylglycine
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Figure 1: Comparative workflow for the synthesis of (R)-3-fluorophenylglycine, highlighting the

enzymatic route for scalability.

Part 3: Analytical Characterization[1]
Validating the enantiomeric excess (ee) is critical, as the (S)-enantiomer may have antagonistic

biological activity.

High-Performance Liquid Chromatography (HPLC)
Column: Chiral crown ether-based columns (e.g., Crownpak CR(+)) are highly effective for

free amino acids.

Mobile Phase: Aqueous perchloric acid (pH 1.5–2.0) is standard to ensure the amino group

is protonated for interaction with the crown ether.

Conditions: Flow rate 0.5 mL/min, UV detection at 210 nm or 254 nm.

Elution Order: Typically, the (R)-enantiomer elutes differently depending on the specific

column selector; reference standards must be injected.

Derivatization (Marfey's Method)
If a chiral column is unavailable, derivatization with FDAA (Marfey's Reagent) allows separation

on a standard C18 column.

Protocol: React sample with FDAA in 1M NaHCO₃ at 40°C for 1 hour. Quench with HCl.

Analysis: Analyze the resulting diastereomers via RP-HPLC. The hydrophobic interaction of

the fluorophenyl group provides excellent separation resolution.

Sample: (R)-3-Fluorophenylglycine Chiral Column Available?

Direct Chiral HPLC
(Crownpak CR+)Yes

Indirect Derivatization
(Marfey's Method)

No

Data: % ee
(Direct Measurement)

Data: Diastereomeric Ratio
(Correlates to ee)
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Figure 2: Decision tree for analytical method selection to determine enantiomeric purity.

Part 4: Applications in Drug Discovery
(R)-3-Fluorophenylglycine is a "privileged structure" in medicinal chemistry.

Metabolic Stability: The C–F bond (approx. 116 kcal/mol) renders the phenyl ring resistant to

oxidative metabolism by Cytochrome P450 enzymes at the meta position.

Conformational Restriction: In peptide chains, phenylglycine derivatives restrict rotation

around the

(phi) and

(psi) angles more severely than phenylalanine, stabilizing

-turn conformations.

Electronic Modulation: The fluorine atom withdraws electron density, lowering the pKa of the

adjacent amine. This is utilized to fine-tune the basicity of catalytic residues in protease

inhibitors.

Case Study Context: This moiety is frequently screened in the development of Thrombin

Inhibitors and Factor Xa Inhibitors, where the phenylglycine motif occupies the S2 binding

pocket of the enzyme.

Part 5: Safety & Handling
Hazards: Classified as an irritant (H315, H319, H335). Avoid inhalation of dust.

Storage: Store at +2°C to +8°C. Hygroscopic—keep container tightly closed under argon or

nitrogen.

Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber (fluorine compounds generate HF upon combustion; scrubber is

mandatory).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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